Cas no 890095-35-9 (3-[3-(4-Methyl-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid)

• Product Name: 3-[3-(4-Methyl-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
• CAS No: 890095-35-9
• MF: C₈H₈N₄O₄
• MW: 224.17352104187
• CID: 3103492
• PubChem ID: 8027157
• Update Time: 2025-09-28

3-[3-(4-Methyl-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(4-Methyl-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
• CS-0326018
• 3-(3-(4-Methyl-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl)propanoic acid
• STK689777
• 890095-35-9
• AKOS005602285

• Inchi： 1S/C8H8N4O4/c1-4-7(11-16-10-4)8-9-5(15-12-8)2-3-6(13)14/h2-3H2,1H3,(H,13,14)
• InChI Key： KEHRMIJAXIZEJN-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C2C(C)=NON=2)=N1

Computed Properties

• Exact Mass: 224.05455475Da
• Monoisotopic Mass: 224.05455475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans